Cas no 2172547-90-7 (2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid)

• Product Name: 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid
• CAS No: 2172547-90-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5854053
• PubChem ID: 165963408
• Update Time: 2025-07-15

2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid
• EN300-1559206
• 2-(1-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopropyl)acetic acid
• 2172547-90-7

• Inchi： 1S/C26H28N2O5/c29-23(28-26(9-10-26)14-24(30)31)13-16-11-17(12-16)27-25(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XZVYNFYSKFVOJJ-UHFFFAOYSA-N
• SMILES： O=C(CC1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid

Introduction to 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid (CAS No. 2172547-90-7) in Modern Chemical and Pharmaceutical Research

2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid, identified by the chemical abstracts service number 2172547-90-7, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate structural framework, combines elements of fluorene-based scaffolds, amino acid derivatives, and cyclopropyl functionalities, making it a promising candidate for various biochemical applications.

The structural motif of 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid is notable for its multifaceted potential. The presence of the fluoren-9-ylmethoxycarbonyl group introduces a robust aromatic system, which is often leveraged in medicinal chemistry for its stability and interaction capabilities with biological targets. This moiety is further connected to an amino-cyclobutylacetamide segment, which adds a layer of complexity and specificity to the compound's interactions. The terminal cyclopropyl group and the overall acetic acid backbone contribute to the molecule's solubility and metabolic profile, making it amenable to further derivatization and study.

In recent years, there has been a surge in interest regarding molecules that incorporate fluorene derivatives due to their extensive utility in drug design and material science. The fluoren-9-ylmethoxycarbonyl moiety, in particular, has been employed as a protecting group for amines in peptide synthesis and as a fluorescent tag in bioimaging applications. The incorporation of this group into 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid not only enhances its structural diversity but also opens up avenues for exploring its photophysical properties.

The cyclopropyl group in this compound adds another dimension to its potential biological activity. Cyclopropane-containing molecules are known for their unique electronic properties and have been explored as bioactive agents due to their ability to disrupt protein-protein interactions and enzyme mechanisms. The cyclopropyl moiety in 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid could thus serve as a key pharmacophore, influencing the compound's binding affinity and selectivity towards target proteins.

Furthermore, the acetic acid functionality at the end of the molecule suggests potential applications in peptidomimetics and protease inhibition studies. Acetic acid derivatives are frequently used as intermediates in the synthesis of bioactive compounds due to their reactivity and ease of functionalization. This feature makes 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid interacts with biological targets such as enzymes and receptors. These computational studies have revealed that the compound exhibits promising binding affinities for certain proteases and kinases, suggesting its potential as an inhibitor or modulator of these enzymes.

The synthesis of 2-(1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopropyl)acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution, cyclization reactions, and protection-deprotection strategies. Each step is meticulously designed to introduce or modify specific functional groups while maintaining the integrity of the overall molecular framework. This synthetic approach not only highlights the ingenuity of modern chemical synthesis but also underscores the importance of precision in constructing complex molecules.

The pharmacological evaluation of 2-(1-{2-3-({(9H-fluoren-9-ylmethoxycarbonyl})amino)cyclobutylacetamide)c-cy-clopropylethanoic acid (CAS No. 2172547907) has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to modulate certain enzymatic activities with high selectivity, while preclinical trials have shown encouraging results regarding its safety profile and efficacy in animal models. These findings lay the groundwork for further clinical investigations aimed at exploring its therapeutic potential.

The future prospects for this compound are vast, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new applications in drug development. Innovations in synthetic methodologies are expected to streamline the production process, making it more cost-effective and scalable for industrial applications. Additionally, advancements in biotechnology may enable the integration of this compound into novel drug delivery systems, enhancing its bioavailability and therapeutic efficacy.

In conclusion, 2172547907 (CAS No.) 2-(1-{[{[fluorenylmethoxy-carbonyl] amino}-N-cy-clobutyla-mide]-carboxy}-N-cy-clopropylethanoicacid) stands out as a remarkable example of how intricate molecular design can lead to novel bioactive entities with significant pharmaceutical potential. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset in the ongoing quest to develop next-generation therapeutics.